Pbdb-T-SF

HOMO energy level engineering fluorinated polymer donor open-circuit voltage
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C70H85F2NO2S10
Molecular Weight 1331.1 g/mol
Cat. No. B15958001
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Technical Parameters


Basic Identity
Product NamePbdb-T-SF
Molecular FormulaC70H85F2NO2S10
Molecular Weight1331.1 g/mol
Structural Identifiers
InChIInChI=1S/C70H82F2O2S10.H3N/c1-11-19-23-41(15-5)32-53-59-60(54(80-53)33-42(16-6)24-20-12-2)64(74)62-61(63(59)73)67(50-28-27-39(9)77-50)84-68(62)51-30-29-49(79-51)52-34-46-58(56-36-48(72)70(83-56)76-38-44(18-8)26-22-14-4)65-45(31-40(10)78-65)57(66(46)81-52)55-35-47(71)69(82-55)75-37-43(17-7)25-21-13-3;/h27-31,34-36,41-44H,11-26,32-33,37-38H2,1-10H3;1H3
InChIKeyXYHAXBMFESWOFX-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes0.25 g / 0.5 g / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

PBDB-T-SF Procurement Evidence Overview


PBDB-T-SF (CAS 2370878-93-4, also designated PCE13) is a fluorinated wide-bandgap π-conjugated copolymer donor comprising a benzodithiophene (BDT-SF) donor unit with 2-ethylhexylthio-4-fluorothiophene side chains alternating with a benzo[1,2-c:4,5-c′]dithiophene-4,8-dione (BDD) acceptor unit . With a molecular weight ≥80,000 Da (PDI ~2.5), a bandgap of ~1.8 eV, HOMO of −5.40 eV, and LUMO of −3.60 eV, it is engineered for high-performance non-fullerene organic solar cells and has demonstrated certified power conversion efficiencies exceeding 13% in single-junction binary devices [1]. The polymer is commercially available from multiple reputable suppliers including Sigma-Aldrich/Merck, making it one of the most extensively validated wide-bandgap donors for research and early-stage industrial procurement in the OPV sector.

Validated wide-bandgap donor for non-fullerene organic solar cells
Reported certified power conversion efficiency benchmark
Commercially available from multiple suppliers; defined molecular weight and PDI

PBDB-T-SF: Why Substitution Fails


The PBDB-T polymer family — PBDB-T (PCE12), PBDB-T-SF (PCE13), PBDB-T-2F (PM6), and PBDB-T-2Cl (PM7) — share a common BDT–BDD backbone but differ critically in side-chain substitution (fluorination at the thiophene side groups and/or the presence of thioether linkages). These seemingly minor structural modifications produce quantifiable shifts in frontier orbital energetics, charge transport properties, and blend morphology that render the polymers non-interchangeable in device architectures optimized for specific acceptor pairings [1]. Simply replacing PBDB-T (HOMO −5.28 eV) with PBDB-T-SF (HOMO −5.40 eV) in a binary blend produces a ~0.12 eV deeper donor HOMO that directly increases the donor–acceptor HOMO offset and Voc potential, while the thioether side chains modulate polymer solubility, aggregation behavior, and film crystallinity in ways that affect phase separation length scales and charge recombination dynamics . The evidence below demonstrates that PBDB-T-SF occupies a distinct, quantifiable performance niche that generic substitution narratives cannot capture.

HOMO offset ~0.12 eV deeper HOMO than PBDB-T directly shifts Voc and donor–acceptor energy alignment
Side-chain effects Thioether linkages modify solubility, aggregation, and film crystallinity; blend morphology may not transfer
Device architecture Optimized PBDB-T device recipes often fail to deliver equivalent performance with PBDB-T-SF

PBDB-T-SF Quantitative Comparative Evidence


Fluorination-Induced HOMO Deepening and Voc Gain

PBDB-T-SF achieves a HOMO energy level of −5.40 eV, which is 0.12 eV deeper than the non-fluorinated parent polymer PBDB-T (−5.28 eV) . This HOMO stabilization, arising from fluorination of the thiophene side chains on the BDT donor unit, increases the energy offset between the donor HOMO and acceptor LUMO, directly translating to a larger open-circuit voltage (Voc) in photovoltaic devices. In the PBDB-T-SF:IT-4F device, the measured Voc reaches 0.88 V, compared to ~0.90–0.91 V for PBDB-T:ITIC — but critically, PBDB-T-SF achieves this Voc without sacrificing short-circuit current density (Jsc = 20.50 mA/cm² vs. ~16.8–17.5 mA/cm² for PBDB-T:ITIC), because the fluorinated acceptor IT-4F extends absorption deeper into the near-infrared . The net result is that fluorination of both donor and acceptor simultaneously boosts Jsc by approximately 3–4 mA/cm² while preserving high Voc, a synergistic effect that is not achievable with PBDB-T in optimized non-fullerene blends [1].

HOMO deepening & Voc
Head-to-head
PBDB-T-SF HOMO −5.40 eV
PBDB-T HOMO −5.28 eV
Δ = 0.12 eV deeper
Supports selection when deeper HOMO is needed for high-Voc non-fullerene blends
Fluorination stabilizes HOMO; Jsc gain with IT-4F acceptor vs. PBDB-T:ITIC
HOMO energy level engineering fluorinated polymer donor open-circuit voltage non-fullerene OPV

Certified Efficiency Advantage over PBDB-T

The PBDB-T-SF:IT-4F binary device achieved a certified power conversion efficiency (PCE) of 13.1%, verified by the National Institute of Metrology (NIM) of China, representing a landmark result for non-fullerene organic solar cells at the time of publication in 2017 [1][2]. In contrast, the best PBDB-T:ITIC devices — which use the non-fluorinated parent donor and a non-fluorinated acceptor — delivered PCEs of approximately 11% under optimized conditions [3]. This represents an absolute PCE improvement of approximately 2 percentage points (relative improvement ~19%) attributable to the simultaneous fluorination of both the donor (PBDB-T → PBDB-T-SF) and acceptor (ITIC → IT-4F) components. The device parameters for PBDB-T-SF:IT-4F are: Voc = 0.88 V, Jsc = 20.50 mA/cm², FF = 71.9%, PCE = 13.1%, with an energy loss of 0.66 eV . When paired with the optimized acceptor NCBDT-4Cl, PBDB-T-SF achieves an as-cast PCE of 13.1% (no post-treatment) and >14% after device optimization with Voc = 0.85 V, Jsc = 23.5 mA/cm², FF = 74.3%, and a reduced energy loss of 0.55 eV .

Certified efficiency
Cross-study comparable
PBDB-T-SF:IT-4F PCE = 13.1% (NIM-certified)
PBDB-T:ITIC PCE ≈ 11%
Provides a verified, reproducible performance benchmark for non-fullerene OPV
Certified by National Institute of Metrology, China
power conversion efficiency certified efficiency non-fullerene acceptor organic solar cell record

Active-Layer Thickness Insensitivity

A key differentiator for industrial procurement is thickness insensitivity — the ability of a donor:acceptor blend to maintain high PCE over a range of active-layer thicknesses, which directly impacts manufacturing yield and reproducibility. The PBDB-T-SF:IT-4F blend maintains PCE exceeding 12% over an active-layer thickness range of 100–200 nm, as demonstrated in the seminal JACS 2017 study [1]. This thickness tolerance is a direct consequence of the high and balanced charge carrier mobilities in the fluorinated blend, which suppress bimolecular recombination even in thicker films. In contrast, many non-fluorinated PBDB-T-based blends exhibit significant PCE roll-off beyond ~120 nm due to lower carrier mobilities and increased charge recombination, making them less forgiving for large-area coating processes such as slot-die coating or roll-to-roll printing [2]. A separate DFT study confirmed that PBDB-T-SF possesses intrinsically larger hole transport properties and better exciton dissociation ability compared to PBDB-T, providing a theoretical basis for this experimentally observed thickness tolerance [2].

Thickness tolerance
Class-level
PCE > 12% maintained over 100–200 nm active layer
Reduces coating precision demands; relevant for scale-up
Class-level observation; non-fluorinated analogs often roll off beyond ~120 nm
thickness tolerance large-area processing manufacturing robustness slot-die coating

Slot-Die Printed Module Performance

A crucial procurement-relevant differentiator is demonstrated compatibility with scalable printing techniques. The PBDB-T-SF:IT-4F blend has been successfully processed via meniscus-guided slot-die coating — a high-throughput, roll-to-roll-compatible deposition method — achieving a power conversion efficiency of 12.90% for printed solar cells [1]. This value is comparable to spin-coated laboratory devices using the same material system (13.1%), demonstrating a remarkably small efficiency gap of only ~0.2 percentage points (absolute) between lab-scale and printed devices. Furthermore, flexible devices and modules with two cells connected in series both achieved PCEs exceeding 12%, with the printed modules coupled to a water-splitting system yielding a solar-to-hydrogen (STH) efficiency of 6.15% [1]. The printing optimization involved fine balancing of flow rate and coating speed to control blend microstructure, and the addition of 1,8-diiodooctane (DIO) as a solvent additive was employed to further optimize morphology [2]. This lab-to-fab translatability is a distinguishing feature not equally demonstrated for many competing wide-bandgap donor polymers.

Slot-die printed module
Cross-study comparable
Printed PCE = 12.90%
Spin-coated PCE = 13.1%
Δ ≈ 0.2% absolute
Minimal lab-to-fab efficiency loss; supports roll-to-roll manufacturing viability
Flexible modules >12% PCE; STH efficiency 6.15% demonstrated
slot-die coating printed photovoltaics large-area modules scalable manufacturing

Ternary Blend Morphology Control via Guest Donor

PBDB-T-SF exhibits a unique functional role as a guest donor in ternary blend architectures, where its differently oriented side chains relative to the host donor PBDB-TF (PBDB-T-2F) enable precise morphology modulation. In the ternary system PBDB-TF:PBDB-T-SF:Y6, the introduction of PBDB-T-SF transforms the film morphology from nanoscale (10–20 nm) fine fibrils characteristic of the host binary blend to an interpenetrating mesoscale polymer-crowd morphology (>100 nm) with reduced phase crystallinity [1]. This morphological transformation produces quantifiable improvements in multiple electrical parameters: hole mobility increases more than electron mobility, achieving balanced transport; monomolecular and bimolecular recombinations are both reduced; charge carrier extraction becomes faster; and the charge carrier recombination lifetime extends to 0.19 μs, compared to 0.15 μs and 0.11 μs for the host binary blends [1]. These synergistic improvements yield a ternary device PCE of 16.4% with concurrently enhanced fill factor and short-circuit current density [1]. The ternary strategy leveraging PBDB-T-SF as a guest was further validated in the PBDB-T-SF:Y6:ITCT system, achieving 16.1% PCE with increased Voc and FF through higher-LUMO-level guest acceptor synergy [2].

Ternary guest donor
Head-to-head
Ternary PCE 16.4%
Recombination lifetime 0.19 μs
Binary host lifetimes 0.11–0.15 μs
Enables morphology control via side-chain orientation; extends carrier lifetime
PBDB-TF:PBDB-T-SF:Y6 system; mesoscale polymer-crowd morphology
ternary organic solar cells morphology control charge recombination lifetime side-chain engineering

Acceptor Compatibility and Fill Factor Improvement

PBDB-T-SF's performance is not solely determined by the donor itself; its synergy with specific acceptor structures reveals quantifiable differentiation in device fill factor (FF) and PCE. When PBDB-T-SF is paired with the thioether-bond-containing acceptor ITIC-S, the device achieves a PCE of 11.6% with FF = 66.8% [1]. In a direct head-to-head comparison using the identical PBDB-T-SF donor, the alkyl-substituted acceptor ITIC2 yields a significantly lower PCE of 10.1% and FF of only 59.7% [1]. The fill factor improvement of 7.1 absolute percentage points represents a ~12% relative enhancement, attributed to more balanced charge mobilities, weaker bimolecular recombination, smaller crystalline coherent length of π–π stacking, and more effective charge collection in the PBDB-T-SF:ITIC-S blend [1]. A parallel study further validated this trend: PBDB-T-SF:ITIC-SF (where the acceptor shares the identical BDT-SF building block as the donor) achieves a champion PCE of 12.1%, exceeding both PBDB-T-SF:ITIC2 (10.1%) and PBDB-T-SF:ITIC-S (11.6%), driven by enhanced blend crystallinity from matched donor–acceptor building blocks and more efficient charge transfer and extraction [2].

Acceptor compatibility
Head-to-head
ITIC-S: PCE 11.6%, FF 66.8%
ITIC2: PCE 10.1%, FF 59.7%
ITIC-SF: PCE 12.1%
Performance is acceptor-dependent; FF and PCE vary significantly with acceptor structure
Thioether-containing acceptors improve charge collection and reduce recombination
acceptor engineering fill factor thioether bond non-fullerene acceptor design

PBDB-T-SF Application Scenarios


Benchmark Binary Non-Fullerene OPV Pair

For research groups and companies seeking a validated, high-performance binary non-fullerene OPV system with independently certified efficiency, PBDB-T-SF paired with IT-4F (or ITIC-F) provides a PCE of 13.1% (NIM-certified) with Voc = 0.88 V, Jsc = 20.50 mA/cm², and FF = 71.9% in an inverted device architecture (ITO/ZnO/active layer/MoO₃/Al) . The system's thickness insensitivity (>12% PCE across 100–200 nm) and demonstrated long-term storage stability make it suitable as a reference platform for new acceptor evaluation, interface engineering studies, and device physics investigations. This pairing is the most extensively characterized PBDB-T-SF binary system in the peer-reviewed literature, with over 2,600 citations to the foundational JACS 2017 paper , providing a deep knowledge base for troubleshooting and optimization.

Scalable Slot-Die Printed OPV Modules

For industrial pilot lines and pre-commercial manufacturing, PBDB-T-SF:IT-4F has been validated in slot-die coated devices achieving 12.90% PCE — a lab-to-fab efficiency gap of only ~0.2 absolute percentage points relative to spin-coated champion devices . Flexible devices and series-connected modules both exceed 12% PCE, and the printed modules have been demonstrated in an integrated PV-driven water-splitting system with 6.15% STH efficiency . The demonstrated compatibility with DIO solvent additive processing provides a straightforward morphology optimization handle for roll-to-roll manufacturing environments. This scenario is supported by the material's thickness tolerance (Section 3, Evidence 3), which reduces coating precision requirements in high-throughput production.

Ternary OPV Guest Donor Platform

For research programs targeting single-junction PCEs exceeding 16%, PBDB-T-SF serves as a critical guest donor component in the ternary system PBDB-TF:PBDB-T-SF:Y6, achieving 16.4% PCE through side-chain-orientation-driven morphology modulation . The quantifiable electrical benefits include balanced hole/electron mobilities, reduced mono- and bimolecular recombination, and extended charge carrier recombination lifetime (0.19 μs vs. 0.11–0.15 μs for host binaries). The ternary strategy can be generalized: PBDB-T-SF also functions effectively as a host donor in the PBDB-T-SF:Y6:ITCT system, achieving 16.1% PCE via a different mechanism (higher-LUMO-level guest acceptor synergy for increased Voc) . This scenario demonstrates PBDB-T-SF's versatility across multiple ternary design paradigms.

Acceptor Benchmarking and Morphology Platform

For academic and industrial R&D groups conducting systematic acceptor benchmarking, PBDB-T-SF serves as an ideal fixed donor platform due to its well-characterized energetics (HOMO −5.40 eV, LUMO −3.60 eV), commercial availability with defined molecular weight (Mw ≥80,000, PDI ~2.5), and demonstrated sensitivity to acceptor structural variations . As shown in Section 3 (Evidence 6), PBDB-T-SF reveals quantifiable performance differences across acceptor series (ITIC2 → ITIC-S → ITIC-SF: PCE 10.1% → 11.6% → 12.1%; FF 59.7% → 66.8% → improved), making it a responsive probe for structure–property investigations. Additionally, PBDB-T-SF-based thin films have been extensively characterized by spectroscopic ellipsometry, XPS, and photoinduced absorption spectroscopy, providing a rich reference dataset for morphology–function correlation studies .

Application
Selection Property
Validation Focus
Benchmark binary non-fullerene OPV pair
Certified efficiency benchmark, thickness tolerance
Reference platform for acceptor evaluation and device physics
Scalable slot-die printed OPV modules
Demonstrated printed efficiency, minimal lab-to-fab gap
Roll-to-roll process compatibility, manufacturing yield
Ternary OPV guest donor platform
Side-chain orientation for morphology control, extended recombination lifetime
Ternary blend PCE optimization, charge dynamics
Acceptor benchmarking and morphology platform
Well-characterized energetics, acceptor-sensitivity
Structure–property correlation studies, reference dataset

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

41 linked technical documents
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